N1-(2,4-difluorophenyl)-N2-(2-hydroxy-2-methyl-4-phenylbutyl)oxalamide

• IUPAC Name: N'-(2,4-difluorophenyl)-N-(2-hydroxy-2-methyl-4-phenylbutyl)oxamide
• InChI: InChI=1S/C19H20F2N2O3/c1-19(26,10-9-13-5-3-2-4-6-13)12-22-17(24)18(25)23-16-8-7-14(20)11-15(16)21/h2-8,11,26H,9-10,12H2,1H3,(H,22,24)(H,23,25)
• InChI Key: WCQKKBQVABBWKN-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=CC=C1)(CNC(=O)C(=O)NC2=C(C=C(C=C2)F)F)O
• Molecular Formula: C19H20F2N2O3
• Molecular Weight: 362.4 g/mol

Description

N1-(2,4-difluorophenyl)-N2-(2-hydroxy-2-methyl-4-phenylbutyl)oxalamide, also known as DFOA, is a chemical compound that has been widely studied for its potential applications in scientific research. It is a selective inhibitor of the protein tyrosine phosphatase 1B (PTP1B), which plays a crucial role in regulating insulin signaling and glucose metabolism.

Scientific Research Applications

Supramolecular Assemblies

One application in scientific research is the exploration of aryl–perfluoroaryl stacking interactions, hydrogen bonding, and steric effects in controlling the structure of supramolecular assemblies. Cocrystallization of N,N′-diaryloxalamides with pentafluorophenol leads to molecular complexes characterized by X-ray crystallography. These assemblies demonstrate significant potential in the development of novel materials with specific molecular architectures, utilizing the non-planar and planar conformations of oxalamide molecules for polymeric and trimeric formations, respectively (Barbara Piotrkowska et al., 2007).

Drug Development

In drug development, the structural features and reactivity of oxalamides are utilized in synthesizing potential anticancer drugs. For instance, amino acetate functionalized Schiff base organotin(IV) complexes have been studied for their in vitro cytotoxicity against various human tumor cell lines. These complexes, characterized by spectroscopic techniques and elemental analyses, show promising results compared to standard chemotherapy agents, highlighting the significance of oxalamide derivatives in medicinal chemistry (T. S. Basu Baul et al., 2009).

Organic Synthesis

Oxalamides serve as key intermediates in organic synthesis, providing novel pathways for the construction of di- and mono-oxalamides through acid-catalyzed rearrangements. This method offers a new, operationally simple, and high-yielding approach to synthesizing anthranilic acid derivatives and oxalamides, expanding the toolkit for organic chemists in drug synthesis and material science (V. Mamedov et al., 2016).